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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

ITIC-based organic solar cells. The following information addresses common issues and

questions related to the thermal annealing process, a critical step in optimizing device

performance.

Frequently Asked Questions (FAQs)
Q1: What is the primary purpose of thermal annealing for ITIC-based organic solar cells?

Thermal annealing is a post-fabrication heat treatment used to optimize the morphology of the

bulk heterojunction (BHJ) active layer in organic solar cells.[1] For ITIC-based devices, this

process is crucial for enhancing the nanoscale phase separation between the donor polymer

and the ITIC non-fullerene acceptor. Proper annealing can lead to improved molecular ordering

and crystallinity of the materials, which facilitates efficient exciton dissociation, charge

transport, and reduced charge recombination, ultimately boosting the power conversion

efficiency (PCE) of the device.[2][3]

Q2: How does thermal annealing affect the key performance parameters of an ITIC-based solar

cell?
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Thermal annealing can significantly impact the open-circuit voltage (Voc), short-circuit current

density (Jsc), fill factor (FF), and power conversion efficiency (PCE). Generally, an optimized

annealing process leads to an increase in Jsc and FF due to improved charge transport and

reduced recombination.[4] However, the effect on Voc can vary. While some studies report a

decrease in Voc at higher annealing temperatures, others show an enhancement. The overall

PCE is expected to improve up to an optimal annealing temperature and then decrease if the

temperature is too high.[5]

Q3: What are the typical annealing temperatures and times for ITIC-based devices?

The optimal annealing temperature and time are highly dependent on the specific donor

polymer blended with ITIC and the solvent system used. However, for many common systems

like PBDB-T:ITIC, annealing temperatures typically range from 80°C to 150°C.[6][7] Annealing

times are generally between 5 to 15 minutes. It is critical to perform a systematic optimization

of both temperature and time for any new material system to achieve the best device

performance.

Q4: Can thermal annealing have a negative impact on device performance?

Yes, excessive thermal annealing (either too high a temperature or too long a duration) can be

detrimental to device performance. Over-annealing can lead to excessive phase separation

and the formation of large, isolated domains of the donor or acceptor, which hinders efficient

charge separation and transport.[8] This can result in a decrease in Jsc and FF. Furthermore,

very high temperatures can cause degradation of the organic materials or damage to other

layers in the device stack.[3][5]

Q5: What is the difference between thermal annealing and solvent vapor annealing for ITIC-

based devices?

Both are methods to control the active layer morphology. Thermal annealing uses heat to

provide the energy for molecular rearrangement.[1] Solvent vapor annealing (SVA), on the

other hand, exposes the active layer to a solvent vapor atmosphere, which plasticizes the film

and allows for molecular reorganization at or near room temperature.[9] In some cases, a

combination of both techniques, such as sequential thermal and solvent vapor annealing, can

lead to superior control over the crystallization of the donor and acceptor materials.[10]
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Problem Possible Cause Suggested Solution

Low Power Conversion

Efficiency (PCE) after

annealing.

The annealing temperature or

time may not be optimal for

your specific donor:ITIC blend.

Systematically vary the

annealing temperature (e.g., in

10-20°C increments) and time

(e.g., 5, 10, 15 minutes) to find

the optimal conditions. Start

with a lower temperature and

gradually increase it.

Decrease in Fill Factor (FF)

and Short-Circuit Current (Jsc)

after annealing at high

temperatures.

Excessive annealing may have

caused overly large domain

sizes and poor morphology,

leading to increased charge

recombination.[5]

Reduce the annealing

temperature and/or time.

Characterize the film

morphology using techniques

like Atomic Force Microscopy

(AFM) to correlate morphology

with device performance.

Significant drop in Open-Circuit

Voltage (Voc) after annealing.

High annealing temperatures

can sometimes negatively

impact the energy level

alignment at the interfaces or

cause degradation of the

materials.[5]

Try annealing at a lower

temperature. Also, investigate

the thermal stability of your

specific materials.

Inconsistent device

performance across a batch of

annealed samples.

Non-uniform heating across

the substrate during annealing.

Ensure your hotplate has

uniform temperature

distribution. Consider using a

calibrated oven for better

temperature control.

Device performance degrades

quickly after fabrication and

annealing.

The optimized morphology

may not be thermally stable, or

the annealing process may

have introduced defects.

Investigate the thermal stability

of the blend after annealing.

Consider if a lower annealing

temperature that provides a

more stable morphology might

be a better compromise, even

if the initial efficiency is slightly

lower.
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Quantitative Data on Thermal Annealing of ITIC-
Based Devices
The following tables summarize the effect of thermal annealing on the performance of various

ITIC-based organic solar cells.

Table 1: Effect of Annealing Temperature on PM6:ITIC-4F Device Performance

Annealing
Temperature
(°C)

Voc (V) Jsc (mA/cm2) FF (%) PCE (%)

As-cast 0.88 18.5 68.2 11.1

100 0.86 19.1 70.1 11.5

150 0.81 19.3 65.4 10.2

200 0.68 18.2 53.2 6.6

Data adapted from a study on PM6:ITIC-4F blends. The results indicate that while Jsc peaks at

moderate annealing temperatures, Voc and FF, and consequently PCE, are significantly

reduced at higher temperatures.[5]

Table 2: Impact of Annealing Temperature of the Cathode Buffer Layer on PBDB-T:ITIC-M

Device Performance
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TOPD
Annealing
Temperature
(°C)

Voc (V) Jsc (mA/cm2) FF (%) PCE (%)

Unannealed 0.861 13.21 47.46 5.40

80 0.912 16.23 63.25 9.36

90 0.916 16.88 65.33 10.20

100 0.908 16.57 64.87 9.75

110 0.895 15.93 61.73 8.81

This table shows the performance of inverted devices where the annealing temperature of the

titanium chelate (TOPD) cathode buffer layer was varied. The optimal performance was

achieved at an annealing temperature of 90°C.[6]

Experimental Protocols
Detailed Methodology for Thermal Annealing of a PBDB-T:ITIC Active Layer

Substrate Preparation:

Clean patterned ITO-coated glass substrates sequentially in an ultrasonic bath with

detergent, deionized water, acetone, and isopropanol for 15 minutes each.

Dry the substrates with a nitrogen gun and then treat them with UV-ozone for 20 minutes.

Hole Transport Layer (HTL) Deposition:

Spin-coat a layer of PEDOT:PSS onto the cleaned ITO substrates at 3000 rpm for 30

seconds.

Anneal the PEDOT:PSS layer at 150°C for 15 minutes in air.

Active Layer Deposition:
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Prepare a blend solution of PBDB-T and ITIC (e.g., in a 1:1 weight ratio) in a suitable

solvent like chlorobenzene with an additive such as 1,8-diiodooctane (DIO).

Transfer the substrates into a nitrogen-filled glovebox.

Spin-coat the active layer solution onto the PEDOT:PSS layer at an appropriate speed to

achieve the desired thickness (e.g., 1000 rpm for 60 seconds).

Thermal Annealing:

Place the substrates with the wet active layer film onto a pre-heated hotplate inside the

glovebox.

Anneal the films at the desired temperature (e.g., 100°C) for a specific duration (e.g., 10

minutes).

After annealing, allow the substrates to cool down to room temperature inside the

glovebox.

Electron Transport Layer (ETL) and Electrode Deposition:

Deposit the electron transport layer (if used) and the top metal electrode (e.g., Aluminum)

via thermal evaporation under high vacuum.

Visualizations
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Caption: Experimental workflow for fabricating and characterizing thermally annealed ITIC-

based organic solar cells.
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Caption: Cause-and-effect relationship of thermal annealing on ITIC device performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.mdpi.com/2079-9292/13/9/1752
https://www.researchgate.net/publication/393864304_Invited_Effect_of_Thermal_Annealing_in_the_Performance_of_Non-Fullerene_Acceptor_Based_Organic_Solar_Cells
https://www.diva-portal.org/smash/get/diva2:1437102/FULLTEXT01.pdf
https://pubs.rsc.org/en/content/articlehtml/2024/tc/d3tc04614a
https://pubs.rsc.org/en/content/articlehtml/2024/tc/d3tc04614a
https://pubs.rsc.org/en/content/articlehtml/2024/tc/d3tc04614a
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2018.00292/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2018.00292/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2018.00292/full
https://pubs.acs.org/doi/10.1021/acsami.9b04554
https://www.researchgate.net/publication/229624984_Effects_of_Thermal_Annealing_Upon_the_Morphology_of_Polymer-Fullerene_Blends
https://www.researchgate.net/publication/329957959_Morphology_and_efficiency_enhancements_of_PTB7-ThITIC_nonfullerene_organic_solar_cells_processed_via_solvent_vapor_annealing
https://pubs.rsc.org/en/content/articlelanding/2018/ta/c8ta05892j
https://pubs.rsc.org/en/content/articlelanding/2018/ta/c8ta05892j
https://www.benchchem.com/product/b15549150/docs#technical-support-center-thermal-annealing-effects-on-itic-based-device-performance
https://www.benchchem.com/product/b15549150/docs#technical-support-center-thermal-annealing-effects-on-itic-based-device-performance
https://www.benchchem.com/product/b15549150/docs#technical-support-center-thermal-annealing-effects-on-itic-based-device-performance
https://www.benchchem.com/product/b15549150/docs#technical-support-center-thermal-annealing-effects-on-itic-based-device-performance
https://www.benchchem.com/product/b15549150?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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